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Compound of Interest

Compound Name: 1-Nitropentane

Cat. No.: B1594721 Get Quote

This guide provides comprehensive health and safety information for 1-Nitropentane, intended

for researchers, scientists, and drug development professionals. It covers toxicological data,

handling and storage procedures, and emergency measures, with a focus on quantitative data,

experimental methodologies, and visual representations of key information.

Chemical and Physical Properties
1-Nitropentane is a colorless liquid with a pungent odor.[1] It is classified as a flammable liquid

and should be handled with appropriate precautions.[2][3] Key physical and chemical

properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C5H11NO2 [2]

Molecular Weight 117.15 g/mol [2]

CAS Number 628-05-7 [2]

Appearance Colorless to pale yellow liquid [4]

Odor Pungent [1]

Density 0.952 g/mL at 25°C [2]

Boiling Point 75-76°C at 23 mmHg [2]

Flash Point 59°C (138.2°F) [2]

Solubility
Less soluble in water, more

soluble in organic solvents.
[4]

Refractive Index n20/D 1.417 [2]

Toxicological Information
The toxicological profile of 1-Nitropentane indicates that it is an irritant to the skin, eyes, and

respiratory system.[3][5] While specific acute toxicity data for 1-Nitropentane is limited in the

public domain, information on related nitroalkanes suggests that toxicity generally increases

with molecular weight.

Acute Toxicity
Detailed quantitative acute toxicity data (LD50/LC50) for 1-Nitropentane from specific studies

are not readily available in the reviewed literature. Safety Data Sheets for 1-Nitropentane
indicate that it is harmful, but do not provide specific lethal dose values.[3] For context, the oral

LD50 values for shorter-chain nitroalkanes in rats are:

Nitromethane: 1478 mg/kg bw

Nitroethane: 1256 mg/kg bw
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1-Nitropropane: 506 mg/kg bw[6]

Irritation and Corrosivity
Skin Irritation: 1-Nitropentane is classified as a skin irritant.[5]

Experimental Protocol: Acute Dermal Irritation/Corrosion in Rabbits (based on OECD Guideline

404)

Test System: New Zealand White rabbits.

Test Substance Application: A single 0.5 g dose of the test substance was applied to a small

area of clipped, intact skin (approximately 6 cm²) on the flank of each of three rabbits. The

application site was covered with a semi-occlusive dressing for a 4-hour exposure period.

Observations: The skin was examined for signs of erythema (redness) and edema (swelling)

at 1, 24, 48, and 72 hours after removal of the dressing.

Results: In one cited study, 1-Nitropentane was found to be non-irritating under the test

conditions, with mean scores of 0.0 for both erythema and edema at all observation points.

[3] However, the GHS classification from multiple sources consistently identifies it as a skin

irritant, suggesting other studies may have shown positive results.[5]

Eye Irritation: 1-Nitropentane is classified as causing serious eye irritation.[5]

Experimental Protocol: Acute Eye Irritation/Corrosion in Rabbits (based on OECD Guideline

405)

Test System: Albino rabbits.

Test Substance Application: A single 0.1 mL dose of the test substance was instilled into the

conjunctival sac of one eye of each animal. The other eye remained untreated and served as

a control.

Observations: The eyes were examined for corneal opacity, iritis, conjunctival redness, and

chemosis (swelling) at 1, 24, 48, and 72 hours after instillation.
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Results: Specific quantitative scoring for 1-Nitropentane was not available in the reviewed

literature. However, the consistent classification as a serious eye irritant indicates that

significant and/or persistent irritation was observed in experimental studies.[5]

Respiratory Tract Irritation
1-Nitropentane is classified as potentially causing respiratory irritation.[5] Inhalation of vapors

or mists should be avoided.[3]

Sensitization
There is no data available to suggest that 1-Nitropentane is a skin or respiratory sensitizer.[3]

Repeated Dose Toxicity
No specific studies on the repeated dose toxicity of 1-Nitropentane were identified in the

reviewed literature.

Genotoxicity and Carcinogenicity
Genotoxicity: A study investigating the ability of various nitroalkanes to induce DNA repair in rat

hepatocytes found that primary nitroalkanes, including 1-nitropentane, did not induce DNA

repair. This suggests a lower potential for genotoxicity compared to secondary nitroalkanes.

Carcinogenicity: The same study found that while secondary nitroalkanes like 2-nitrobutane

and 3-nitropentane were hepatocarcinogenic in rats, the primary nitroalkane 1-nitrobutane was

not. By extension, this suggests that 1-nitropentane is not likely to be a potent carcinogen.

The International Agency for Research on Cancer (IARC) has not classified 1-Nitropentane as

a carcinogen.[3]

GHS Hazard Information
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the following hazard information for 1-Nitropentane:[5]
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Hazard Class Hazard Category Signal Word Hazard Statement

Flammable liquids Category 3 Warning
H226: Flammable

liquid and vapor

Skin

corrosion/irritation
Category 2 Warning

H315: Causes skin

irritation

Serious eye

damage/eye irritation
Category 2A Warning

H319: Causes serious

eye irritation

Specific target organ

toxicity — single

exposure (Respiratory

tract irritation)

Category 3 Warning
H335: May cause

respiratory irritation

Handling and Storage
Proper handling and storage procedures are essential to minimize the risks associated with 1-
Nitropentane.

Personal Protective Equipment (PPE)
A logical workflow for selecting and using appropriate PPE when handling 1-Nitropentane is

depicted below.
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Hazard Assessment

PPE Selection

PPE Use

Assess potential for
skin/eye contact and inhalation

Wear chemical-resistant gloves
(e.g., nitrile, neoprene) Wear chemical safety goggles Use a respirator with organic vapor cartridges

if ventilation is inadequate Wear a lab coat or chemical-resistant apron

Inspect PPE for damage
before each use

Don PPE correctly

Remove PPE carefully
to avoid self-contamination

Dispose of contaminated PPE properly

Click to download full resolution via product page

Figure 1: PPE selection and use workflow for handling 1-Nitropentane.

Safe Handling Practices
Avoid contact with skin and eyes.[3]

Avoid inhalation of vapor or mist.[3]
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Keep away from sources of ignition, including open flames, sparks, and hot surfaces. No

smoking.[3]

Take measures to prevent the build-up of electrostatic charge.[3]

Use in a well-ventilated area, preferably in a chemical fume hood.[3]

Wash hands thoroughly after handling.

Storage Conditions
Store in a cool, dry, and well-ventilated place.[3]

Keep the container tightly closed.[3]

Store away from heat, sparks, and open flames.[3]

Incompatible materials include strong bases.[3]

First Aid Measures
In the event of exposure to 1-Nitropentane, the following first aid measures should be taken

immediately.[3]
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Exposure Type

Immediate Action

Medical Attention

Inhalation

Move to fresh air.
If not breathing, give artificial respiration.

Skin Contact

Remove contaminated clothing.
Wash skin with soap and plenty of water.

Eye Contact

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses, if present and easy to do.

Ingestion

Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical attention.
Show the Safety Data Sheet to the doctor.

Click to download full resolution via product page

Figure 2: First aid procedures for exposure to 1-Nitropentane.

Fire and Explosion Hazard
1-Nitropentane is a flammable liquid with a flash point of 59°C.[2] Vapors may form explosive

mixtures with air.

Suitable extinguishing media: Water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[3]

Unsuitable extinguishing media: Do not use a solid water stream as it may scatter and

spread the fire.[3]

Specific hazards arising from the chemical: Hazardous decomposition products formed

under fire conditions include carbon oxides and nitrogen oxides (NOx).[3]

Special protective equipment for firefighters: Wear self-contained breathing apparatus for

firefighting if necessary.[3] Use water spray to cool unopened containers.[3]
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Accidental Release Measures
In the event of a spill or release, the following procedures should be followed:

Personal precautions: Use personal protective equipment, including respiratory protection.

Avoid breathing vapors, mist, or gas. Ensure adequate ventilation. Remove all sources of

ignition. Evacuate personnel to safe areas.[3]

Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[3]

Methods for cleaning up: Contain the spillage and then collect with a non-combustible

absorbent material (e.g., sand, earth, diatomaceous earth, vermiculite) and place in a

container for disposal according to local regulations.[3]

Disposal Considerations
Dispose of surplus and non-recyclable solutions to a licensed disposal company.[3] Waste

material must be disposed of in accordance with local, state, and federal regulations.[3] Do not

contaminate water, food, or feed by storage or disposal.

Conclusion
1-Nitropentane is a flammable liquid that poses health risks primarily through irritation to the

skin, eyes, and respiratory tract. While specific data on acute and chronic toxicity are limited,

the available information indicates that appropriate personal protective equipment, handling in

well-ventilated areas, and proper storage are essential to ensure safety. Genotoxicity and

carcinogenicity potential appear to be low based on studies of related primary nitroalkanes. In

case of exposure, immediate and appropriate first aid measures should be taken, followed by

medical attention. Researchers and professionals working with 1-Nitropentane should always

consult the most current Safety Data Sheet and follow all institutional and regulatory guidelines.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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